Arochlor 1268
Overview
Description
Arochlor 1268 is a highly chlorinated PCB mixture . It was released into the aquatic environment near Brunswick, GA (BR), as a result of decades of local industrial activity . This extensive contamination has led to US EPA Superfund designation in estuarine areas in and around Purvis Creek, GA .
Molecular Structure Analysis
PCBs, including Arochlor 1268, are derived from biphenyl, which has the formula C12H10, sometimes written (C6H5)2 . The chlorine atoms can occupy any of the 10 available positions on the biphenyl molecule, leading to a large number of possible structures .
Scientific Research Applications
Certified Reference Material
Aroclor 1268 is used as a certified reference material in isooctane . It is suitable for techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) . This allows scientists to use Aroclor 1268 as a standard for comparison in chemical analysis and research.
Electrical Insulating Fluid
Polychlorinated biphenyls (PCBs), including Aroclor 1268, were primarily used as electrical insulating fluids in capacitors and transformers . This application took advantage of the chemical stability and electrical insulating properties of PCBs.
Hydraulic, Heat Transfer, and Lubricating Fluids
PCBs were also used as hydraulic, heat transfer, and lubricating fluids . Their chemical stability and resistance to heat made them ideal for these applications.
Plasticizers and Fire Retardants
PCBs were blended with other chemicals as plasticizers and fire retardants . They were used in a range of products including caulks, adhesives, plastics, and carbonless copy paper.
High-Pressure Gas Pipeline Valve Grease
Aroclor 1268 was used in high-pressure gas pipeline valve grease as a 10% constituent of the grease . This application took advantage of the lubricating properties of Aroclor 1268.
Environmental Research
Aroclor 1268 is used in environmental research to study the distribution and sources of PCBs . This helps scientists understand the environmental impact and behavior of PCBs.
Biological Research
Aroclor 1268 is used in biological research to study the effects of dietary exposure on reproduction, growth, and mortality in mink . This helps scientists understand the biological impact of PCBs.
Safety and Hazards
Future Directions
The contamination of Arochlor 1268 has led to significant environmental concerns. Efforts are ongoing to assess the PCB patterns and concentrations in various environments to understand the extent of contamination and potential health risks . Future research will likely focus on further understanding the environmental distribution and toxicological effects of Arochlor 1268 .
Mechanism of Action
Target of Action
Arochlor 1268, a highly chlorinated PCB mixture, primarily targets the central nervous system . The compound’s interaction with this system can lead to various health effects.
Mode of Action
It is known that the compound interacts with its targets, leading to changes in the normal functioning of the central nervous system .
Biochemical Pathways
It is known that pcbs, in general, can affect various pathways, leading to a range of downstream effects .
Pharmacokinetics
Like other pcbs, it is likely that arochlor 1268 is absorbed and distributed throughout the body, metabolized to various extents, and excreted slowly, contributing to its persistence in the environment and bioaccumulation in organisms .
Result of Action
The molecular and cellular effects of Arochlor 1268’s action are diverse, given its impact on the central nervous system . It can lead to various health effects, including respiratory tract symptoms, gastrointestinal effects, mild liver effects, and effects on the skin and eyes .
Action Environment
Environmental factors significantly influence Arochlor 1268’s action, efficacy, and stability. The compound was released into the aquatic environment as a result of industrial activity . Its persistence in the environment and potential to bioaccumulate leads to widespread exposure and various health effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of Arochlor 1268 involves the chlorination of biphenyl to form a mixture of polychlorinated biphenyls (PCBs). The mixture is then subjected to fractionation to isolate the Arochlor 1268 compound.", "Starting Materials": [ "Biphenyl", "Chlorine gas", "Catalyst (such as iron or aluminum chloride)" ], "Reaction": [ "Chlorination of biphenyl in the presence of a catalyst to form a mixture of PCBs", "Fractionation of the mixture to isolate Arochlor 1268" ] } | |
CAS RN |
11100-14-4 |
Product Name |
Arochlor 1268 |
Molecular Formula |
UVCB |
Molecular Weight |
291.98 |
synonyms |
Polychlorinated biphenyl-68% chlorine |
Origin of Product |
United States |
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